Cas no 2437-72-1 (2,3,4-trimethylquinoline)

• Product Name: 2,3,4-trimethylquinoline
• CAS No: 2437-72-1
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 283075
• PubChem ID: 17096
• Update Time: 2025-04-24

2,3,4-trimethylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline,2,3,4-trimethyl-
• 2,3,4-Trimethylquinoline
• VBCFHWSPNHEYGE-UHFFFAOYSA-N
• F2124-0969
• DTXSID10947230
• Q27268304
• 7HLP41FH32
• 51366-52-0
• InChI=1/C12H13N/c1-8-9(2)11-6-4-5-7-12(11)13-10(8)3/h4-7H,1-3H
• Quinoline, 2,3,4-trimethyl-
• AKOS006372936
• UNII-7HLP41FH32
• 2437-72-1
• TRIMETHYLQUINOLINE
• Quinoline, trimethyl-
• SCHEMBL231530
• 2,3,4-trimethylquinoline

• Inchi： 1S/C12H13N/c1-8-9(2)11-6-4-5-7-12(11)13-10(8)3/h4-7H,1-3H3
• InChI Key： VBCFHWSPNHEYGE-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)C(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 171.10489
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2,3,4-trimethylquinoline

Quinoline, 2,3,4-Trimethyl - CAS No. 2437-72-1

Quinoline, 2,3,4-trimethyl, also known as CAS No. 2437-72-1, is a heterocyclic aromatic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is a derivative of quinoline, a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The presence of three methyl groups at the 2, 3, and 4 positions introduces unique electronic and steric properties to the molecule.

The synthesis of Quinoline, 2,3,4-trimethyl has been extensively studied due to its potential applications in drug discovery and materials science. Recent research has focused on optimizing synthetic routes to improve yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel method involving palladium-catalyzed coupling reactions to synthesize this compound efficiently.

In terms of physical properties, CAS No. 2437-72-1 exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and analyses.

The electronic structure of Quinoline, 2,3,4-trimethyl has been analyzed using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the methyl substituents at the ortho and para positions significantly influence the compound's π-electron distribution and reactivity. This makes it an interesting candidate for applications in nonlinear optics and organic electronics.

Recent advancements in materials science have explored the use of CAS No. 2437-72-1 as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). A study published in Nature Communications highlighted its potential as an emissive layer material due to its high quantum yield and thermal stability.

In the field of pharmacology, Quinoline derivatives, including CAS No. 2437-72-1 variants, have been investigated for their potential as anticancer agents. Preclinical studies suggest that these compounds may exhibit selective cytotoxicity against cancer cells while sparing normal cells. However, further research is needed to validate these findings in clinical settings.

The environmental impact of synthetic compounds like CAS No. 2437-72-1 has also become a topic of interest. Recent eco-toxicological studies assess its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring sustainable practices in chemical manufacturing.

In conclusion, Quinoline, 2,3,4-trimethyl, or CAS No. 2437-72-1 stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical properties make it an attractive target for ongoing research aimed at advancing both fundamental understanding and practical applications.